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Compound of Interest

Compound Name: MI-888 free base

CAS No.: 1303607-59-1

Cat. No.: B609029

Get Quote

Abstract
MI-888 is a highly potent, spirooxindole-based small molecule inhibitor of the MDM2-p53

protein-protein interaction.[1] While it exhibits superior pharmacokinetic properties compared to

earlier generations (e.g., MI-219), its lipophilic spiro-cyclic structure presents specific

solubilization challenges. This application note details the protocol for preparing a stable,

precipitation-free stock solution of MI-888 free base in Dimethyl Sulfoxide (DMSO). Emphasis

is placed on mitigating hygroscopic water uptake, preventing compound aggregation, and

ensuring long-term stability for biological assays.

Physicochemical Profile & Materials
Before initiating the protocol, verify the identity and form of the compound. MI-888 is available

as a free base and a TFA salt; this protocol is strictly for the Free Base.

Table 1: Chemical Specifications
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Property Specification Notes

Compound Name MI-888 (Free Base)
Ensure "Free Base" is on the

label.[2]

CAS Number 1303607-59-1 Unique identifier.[3]

Molecular Formula
Distinct from TFA salt (

).

Molecular Weight 548.48 g/mol
Crucial for Molarity

Calculations.

Solubility (DMSO) 50 mg/mL (~90 mM)
Highly soluble in organic

solvents.

Solubility (Water) Insoluble
Precipitates immediately in

aqueous buffers.

Appearance White to off-white solid Crystalline powder.

Required Reagents & Equipment[4]
Solvent: Anhydrous DMSO (Grade:

99.9%, Water content <0.005%).

Why: DMSO is hygroscopic.[4][5] Absorbed atmospheric water causes MI-888

precipitation and degradation over time. Use single-use ampoules or a freshly opened

bottle under inert gas.

Vessel: Amber glass vials with PTFE-lined caps (Class A borosilicate).

Why: Protects from light; PTFE prevents plasticizer leaching which can occur with

standard polypropylene tubes.

Gas: Nitrogen (

) or Argon gun (Optional but recommended).
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Sonicator: Ultrasonic water bath (Temperature controlled).

Protocol: Preparation of 10 mM Stock Solution
This protocol targets a 10 mM stock concentration, the industry standard for HTS and cellular

assays.

Step 1: Molar Calculations
Do not rely on the mass printed on the vendor vial. Always re-weigh or dissolve the entire

contents if the mass is pre-measured and guaranteed by the vendor (e.g., 1 mg or 5 mg vials).

Formula:

Standard Volumes for Common Masses (Target: 10 mM):

Mass of MI-888 Volume of DMSO Required

| 1.0 mg | 182.3

L | | 5.0 mg | 911.6

L | | 10.0 mg | 1823.2

L (1.82 mL) |

Step 2: Environmental Control (The "Dry" Chain)
Equilibration: Allow the vial of MI-888 to reach room temperature before opening. Opening a

cold vial causes immediate water condensation on the powder.

Static Control: Use an anti-static gun if weighing small amounts (<2 mg), as the

spirooxindole powder can be electrostatic.

Step 3: Solubilization Workflow
Weighing: Accurately weigh the MI-888 powder into the amber glass vial. Record the exact

mass (e.g., 1.04 mg).
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Calculation Adjustment: Recalculate the DMSO volume based on the exact mass recorded.

Solvent Addition: Add the calculated volume of Anhydrous DMSO to the center of the vial.

Technique: Do not wash down the walls yet. Add solvent directly to the powder pile.

Dissolution:

Vortex: Vortex vigorously for 30 seconds.

Sonicate: If visible particles remain, sonicate in a water bath at ambient temperature (20-

25°C) for 2-5 minutes.

Caution: Monitor temperature.[2][6][4][7][8] Do not allow the bath to exceed 30°C to

prevent thermal degradation.

Visual QC: Hold the vial up to a light source. The solution must be completely clear and

colorless. Any turbidity indicates incomplete dissolution or water contamination.

Step 4: Aliquoting and Storage
Never store the bulk stock in the working vial. Repeated freeze-thaw cycles introduce moisture

and promote crystallization.

Aliquot: Dispense the stock solution into small volumes (e.g., 20-50

L) inside PCR tubes or mini-vials.

Seal: Cap tightly. If possible, overlay with Nitrogen gas before capping.

Store:

Short Term (<1 month): -20°C.[4]

Long Term (>1 month): -80°C.[4]

Workflow Visualization (DOT Diagram)
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The following diagram illustrates the critical decision points and environmental controls required

for maintaining MI-888 integrity.

Start: MI-888 Solid

Verify Form:
Free Base (MW 548.48)

Equilibrate to Room Temp
(Prevent Condensation)

Weigh Powder
(Amber Glass Vial)

Calculate DMSO Volume
(Target: 10 mM)

Add Anhydrous DMSO
(Grade ≥99.9%)

Vortex (30s) + Sonicate (2m)

Visual Inspection:
Clear Solution?

Turbid/Precipitate:
Sonicate or Warm (<37°C)

No

Aliquot (Single Use)

YesRetry

Store at -80°C
(Avoid Freeze-Thaw)
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Click to download full resolution via product page

Figure 1: Decision tree for the preparation and quality control of MI-888 stock solutions.

Usage Guidelines & Troubleshooting
Serial Dilution for Assays
MI-888 is hydrophobic. When diluting into aqueous assay media (e.g., RPMI + 10% FBS):

Intermediate Dilution: Perform serial dilutions in 100% DMSO first to create a concentration

gradient (e.g., 10 mM

1 mM

0.1 mM).

Final Step: Transfer the DMSO dilution into the culture medium. Ensure the final DMSO

concentration is

0.5% (v/v) to avoid solvent toxicity masking the drug effect.

Example: Dilute 1

L of 10 mM stock into 999

L of medium

10

M final drug (0.1% DMSO).

Troubleshooting Common Issues
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Issue Cause Solution

Precipitation upon thawing Moisture ingress or saturation.

Warm vial to 37°C for 5 mins;

Vortex. If solid persists, discard

(degradation likely).

Yellowing of solution Oxidation.

Discard. MI-888 solution

should be colorless. Use inert

gas for storage.

Inconsistent IC50 data Adsorption to plastics.

Use low-binding pipette tips

and glass vials for intermediate

steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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